Cas no 85614-42-2 (Pentanoic acid,4,4-dimethyl-3-oxo-, butyl ester)
85614-42-2 structure
Product Name:Pentanoic acid,4,4-dimethyl-3-oxo-, butyl ester
CAS No:85614-42-2
MF:C11H20O3
MW:200.274703979492
CID:723601
Update Time:2024-01-31
Pentanoic acid,4,4-dimethyl-3-oxo-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid,4,4-dimethyl-3-oxo-, butyl ester
- butyl 4,4-dimethyl-3-oxopentanoate
- butyl 4,4-dimethyl-3-oxovalerate
- 4,4-Dimethyl-3-oxopentanoic acid butyl ester
- Einecs 287-928-1
- Pentanoic acid, 4,4-dimethyl-3-oxo-, butyl ester
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- Inchi: 1S/C11H20O3/c1-5-6-7-14-10(13)8-9(12)11(2,3)4/h5-8H2,1-4H3
- InChI Key: ZSQISGIWXTVFEZ-UHFFFAOYSA-N
- SMILES: C(OCCCC)(=O)CC(=O)C(C)(C)C
Experimental Properties
- Density: 0.950±0.06 g/cm3(Predicted)
- Boiling Point: 227.8±8.0 °C(Predicted)
- pka: 10.79±0.46(Predicted)
Pentanoic acid,4,4-dimethyl-3-oxo-, butyl ester Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
85614-42-2 (Pentanoic acid,4,4-dimethyl-3-oxo-, butyl ester) Related Products
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- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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